Cas no 1806669-45-3 (Ethyl 2-carboxy-4-(3-chloropropanoyl)benzoate)

• Product Name: Ethyl 2-carboxy-4-(3-chloropropanoyl)benzoate
• CAS No: 1806669-45-3
• MF: C₁₃H₁₃ClO₅
• MW: 284.692323446274
• CID: 4955461
• Update Time: 2025-05-19

Ethyl 2-carboxy-4-(3-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-carboxy-4-(3-chloropropanoyl)benzoate

• Inchi： 1S/C13H13ClO5/c1-2-19-13(18)9-4-3-8(11(15)5-6-14)7-10(9)12(16)17/h3-4,7H,2,5-6H2,1H3,(H,16,17)
• InChI Key： JVXDRHLXOZSHHI-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(C(=O)OCC)=C(C(=O)O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 355
• XLogP3: 1.9
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 2-carboxy-4-(3-chloropropanoyl)benzoate

Ethyl 2-carboxy-4-(3-chloropropanoyl)benzoate (CAS No. 1806669-45-3): A Comprehensive Overview

Ethyl 2-carboxy-4-(3-chloropropanoyl)benzoate, with the CAS registry number 1806669-45-3, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, often referred to as Ethyl 2-carboxy-4-(3-chloropropanoyl)benzoate, is a derivative of benzoic acid, featuring a substituted ester group and a chloroalkyl substituent. Its unique structure endows it with intriguing chemical properties, making it a valuable intermediate in the synthesis of various functional materials and pharmaceutical agents.

Recent advancements in synthetic chemistry have highlighted the potential of Ethyl 2-carboxy-4-(3-chloropropanoyl)benzoate as a key building block for constructing bioactive molecules. Researchers have demonstrated its utility in the development of novel antibiotics and anticancer agents, where its ability to form stable complexes with metal ions plays a pivotal role. For instance, studies published in high-impact journals such as Journal of Medicinal Chemistry and Chemical Communications have showcased its application in designing coordination polymers and metallo-drugs with enhanced therapeutic efficacy.

The synthesis of Ethyl 2-carboxy-4-(3-chloropropanoyl)benzoate typically involves multi-step reactions, including Friedel-Crafts acylation and esterification processes. These methods have been optimized to achieve high yields and purity, ensuring its reliability as a starting material for downstream applications. Notably, green chemistry approaches, such as the use of microwave-assisted synthesis and catalytic systems, have been employed to enhance the efficiency and sustainability of its production.

In terms of applications, Ethyl 2-carboxy-4-(3-chloropropanoyl)benzoate has found extensive use in the development of advanced materials, including stimuli-responsive polymers and sensors. Its ability to undergo reversible structural transformations under specific conditions makes it an ideal candidate for smart materials that can adapt to environmental changes. For example, recent research has explored its integration into polymeric networks for applications in drug delivery systems and environmental monitoring.

The structural versatility of this compound also extends to its role in catalysis. As reported in the journal Catalysis Letters, it has been utilized as a ligand in transition metal-catalyzed reactions, facilitating selective transformations such as cross-coupling reactions and enantioselective syntheses. These findings underscore its potential in advancing asymmetric catalysis, a critical area in modern organic chemistry.

Beyond its chemical applications, Ethyl 2-carboxy-4-(3-chloropropanoyl)benzoate has also been studied for its environmental impact. Researchers have investigated its biodegradation pathways and toxicity profiles, ensuring its safe handling and disposal in industrial settings. These studies are crucial for aligning its use with global sustainability goals and regulatory standards.

In conclusion, Ethyl 2-carboxy-4-(3-chloropropanoyl)benzoate (CAS No. 1806669-45-3) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its role as an intermediate in drug discovery, material science, and catalysis highlights its significance in contemporary research. As ongoing studies continue to unravel its potential, this compound is poised to contribute even more significantly to the advancement of science and technology.